Cas no 6051-41-8 (4-Formylbenzamide)

4-Formylbenzamide (CAS 619-66-9) is a versatile aromatic aldehyde derivative with the molecular formula C8H7NO2. This compound features both a formyl (–CHO) and an amide (–CONH2) functional group on a benzene ring, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its dual functionality allows for selective modifications, enabling applications in the preparation of heterocycles, Schiff bases, and other fine chemicals. The compound exhibits high purity and stability under standard conditions, ensuring reliable performance in reactions. Its well-defined structure and reactivity profile make it particularly useful in medicinal chemistry for the development of bioactive molecules and advanced materials.

4-Formylbenzamide structure

Product Name:4-Formylbenzamide

CAS No:6051-41-8

MF:C₈H₇NO₂

MW:149.146682024002

MDL:MFCD11099396

CID:519331

PubChem ID:11744790

Update Time:2025-05-26

4-Formylbenzamide Chemical and Physical Properties

Names and Identifiers

- 4-Formylbenzamide
- Benzamide, 4-formyl-
- 4-ACETAMINOBENZALDEHYDE
- 4-carbamoylbenzaldehyde
- 4-carboxamidobenzaldehyde
- 4-formyl-benzamide
- 4-formylbenzamide(SALTDATA: FREE)
- Benzamide, 4-formyl- (9CI)
- benzaMide-4-carboxaldehyde
- para-amidobenzaldehyde
- CS-0197313
- Z316909626
- EN300-30810
- FT-0649650
- MFCD11099396
- AKOS005174989
- SY084003
- BS-13468
- E76099
- Benzamide,4-formyl-
- QWDCXCRLPNMJIH-UHFFFAOYSA-N
- 6051-41-8
- 4-Formylbenzamid
- SCHEMBL317442
- DB-397019
- ALBB-015033
- MDL： MFCD11099396
- Inchi： 1S/C8H7NO2/c9-8(11)7-3-1-6(5-10)2-4-7/h1-5H,(H2,9,11)
- InChI Key： QWDCXCRLPNMJIH-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(C=O)=CC=1)N

Computed Properties

Exact Mass: 163.06337
Monoisotopic Mass: 149.047678466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 60.2Å²

Experimental Properties

Density: 1.2021 (rough estimate)
Melting Point: 155.5°C
Boiling Point: 290.25°C (rough estimate)
Refractive Index: 1.5300 (estimate)
PSA: 46.17

4-Formylbenzamide Security Information

Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26;S37/39

4-Formylbenzamide Pricemore >>

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abcr	AB294534-500 mg	4-Formylbenzamide; 95%	6051-41-8		500MG	€254.60	2022-06-11
abcr	AB294534-1 g	4-Formylbenzamide, 95%; .	6051-41-8	95%	1g	€289.80	2023-01-24
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